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Compound of Interest

Compound Name: Methylophiopogonanone A

Cat. No.: B1154049 Get Quote

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylophiopogonanone A is a homoisoflavonoid predominantly found in Ophiopogon

japonicus and is recognized for its anti-inflammatory and anti-oxidative properties.[1][2]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in in vitro studies investigating its biological activities. This document

provides a detailed protocol for the preparation, storage, and handling of

Methylophiopogonanone A stock solutions.

Physicochemical Data
A summary of the key physicochemical properties of Methylophiopogonanone A is presented

in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₉H₁₈O₆ [3]

Molecular Weight 342.34 g/mol [1][2]

CAS Number 74805-92-8 [1][3]

Appearance White to off-white solid [1]

Purity ≥98% [4]

Solubility (at 25°C)

   DMSO
≥ 100 mg/mL (292.11 mM) with

sonication
[1][5]

   DMF 30 mg/mL [4]

   Ethanol 1 mg/mL [4]

   Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

Soluble [2]

Storage of Solid 4°C, protect from light [1]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[1]

Experimental Protocols
Materials and Equipment:

Methylophiopogonanone A powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Bath sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution:

Preparation: Before handling, allow the Methylophiopogonanone A vial to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation.

Weighing: Accurately weigh a desired amount of Methylophiopogonanone A powder using

a calibrated analytical balance in a sterile environment. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.42 mg of the compound.

Dissolution:

Add the appropriate volume of high-purity DMSO to the vial containing the powder. For

3.42 mg, add 1 mL of DMSO.

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution in a bath sonicator for 5-10

minutes.[1][5] Visually inspect the solution to ensure it is clear and free of particulates.

Note: The use of newly opened DMSO is recommended as it is hygroscopic, and

absorbed water can impact solubility.[1]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes or

cryovials.[1]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1] Always protect the solutions from light.[1]

Preparation of Working Solutions:

For cell-based assays, the high concentration of DMSO in the stock solution may be toxic to

cells. It is crucial to dilute the stock solution to the final desired experimental concentration

using a suitable cell culture medium. The final concentration of DMSO in the culture medium

should typically not exceed 0.1-0.5% to minimize solvent-induced artifacts. For instance, a

1:1000 dilution of a 10 mM stock solution in cell culture medium will result in a final

concentration of 10 µM Methylophiopogonanone A with 0.1% DMSO.

Diagrams
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Workflow for Methylophiopogonanone A Stock Solution Preparation
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Caption: Workflow for preparing Methylophiopogonanone A stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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